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Compound of Interest

Compound Name: Cl-PEG4-acid

Cat. No.: B8178851

In-Depth Technical Guide: CI-PEG4-acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the physicochemical properties of CI-PEG4-
acid, a bifunctional molecule increasingly utilized in the development of targeted therapeutics,
particularly as a linker in Proteolysis Targeting Chimeras (PROTACS).

Core Physicochemical Data

The fundamental properties of CI-PEG4-acid are summarized below. This data is essential for
accurate experimental design, stoichiometric calculations, and analytical characterization.

Property Value Source
Chemical Formula C10H19ClOs [1]
Molecular Weight 270.71 g/mol [11121[3]
Exact Mass 270.0900 u [1]

CAS Number 158553-98-1

14-chloro-3,6,9,12-

tetraoxatetradecanoic acid

IUPAC Name

C: 44.37%; H: 7.07%; CI:

Elemental Analysis
13.10%; O: 35.46%
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Chemical Structure and Connectivity

The structure of CI-PEG4-acid features a terminal carboxylic acid and a terminal chlorine atom,
separated by a tetraethylene glycol (PEG4) spacer. This configuration allows for sequential or
orthogonal conjugation to two different molecular entities.
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Caption: Chemical structure of CI-PEG4-acid.

Applications in Drug Development

CI-PEG4-acid is a valuable tool in medicinal chemistry and drug development. Its primary
application is as a linker in the construction of PROTACSs. In this context, the carboxylic acid
moiety can be coupled to a ligand for an E3 ubiquitin ligase, while the chloro group can be
displaced by a nucleophile on a ligand targeting a protein of interest. The PEG4 spacer
provides the necessary length and flexibility for the resulting PROTAC molecule to effectively
bridge the E3 ligase and the target protein, facilitating the latter's ubiquitination and subsequent
degradation by the proteasome.

Experimental Considerations

Storage and Stability: For long-term storage, it is recommended to keep CI-PEG4-acid at
-20°C in a dry and dark environment. For short-term storage, 0-4°C is suitable. The compound
is generally stable for several weeks at ambient temperature during shipping.

Solubility: The solubility of CI-PEG4-acid should be determined empirically for specific
applications and solvent systems. It is anticipated to be soluble in polar organic solvents such
as DMSO, DMF, and DCM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medkoo.com [medkoo.com]

2. biocat.com [biocat.com]

3. CI-PEG4-acid|CAS 158553-98-1|DC Chemicals [dcchemicals.com]

« To cite this document: BenchChem. [CI-PEG4-acid molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8178851#cl-peg4-acid-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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